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Compound of Interest

Compound Name: Penicisteck acid F

Cat. No.: B12373985 Get Quote

Topic: High-performance liquid chromatography (HPLC) for Penicillic Acid analysis.

Audience: Researchers, scientists, and drug development professionals.

Introduction
Penicillic acid is a mycotoxin produced by several species of Penicillium and Aspergillus fungi.

It can contaminate a variety of food commodities, particularly fruits and grains, posing a

potential risk to human health. This document provides a detailed application note for the

analysis of penicillic acid using High-Performance Liquid Chromatography (HPLC) with UV

detection. The protocols are based on established methodologies for the extraction and

analysis of this mycotoxin in complex matrices.

Experimental Protocols
Sample Preparation: Modified QuEChERS for Fruit
Matrices
This protocol is adapted from a validated method for the determination of penicillic acid in

various fruits. The procedure, known as QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe), has been modified to optimize recovery for this specific analyte.

Materials:
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Homogenized fruit sample

Ethyl acetate (HPLC grade)

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) sorbents:

Primary secondary amine (PSA)

Octadecyl silane (C18)

Multi-walled carbon nanotubes (MWCNTs)

Centrifuge tubes (15 mL and 2 mL)

Vortex mixer

Centrifuge

Procedure:

Extraction:

1. Weigh 5 g of the homogenized fruit sample into a 15 mL centrifuge tube.

2. Add 10 mL of ethyl acetate.

3. Add 2 g of anhydrous MgSO₄ and 0.5 g of NaCl.

4. Vortex vigorously for 5 minutes.

5. Centrifuge at 8000 rpm for 10 minutes.

6. Carefully transfer the upper ethyl acetate layer to a clean tube.

Clean-up (Dispersive SPE):
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1. Transfer 1 mL of the ethyl acetate extract into a 2 mL centrifuge tube containing 50 mg of

PSA, 50 mg of C18, and 25 mg of MWCNTs.

2. Vortex for 2 minutes.

3. Centrifuge at 10000 rpm for 5 minutes.

4. Collect the supernatant and filter through a 0.22 µm syringe filter into an HPLC vial.

5. The sample is now ready for HPLC analysis.

HPLC Analysis: Recommended Method
The following HPLC conditions are a recommended starting point for the analysis of penicillic

acid with UV detection. Method optimization and validation are required for specific

applications.

Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

Data acquisition and processing software

Chromatographic Conditions:

Parameter Recommended Value

Mobile Phase A: Water with 0.1% Formic AcidB: Acetonitrile

Gradient Isocratic or Gradient (e.g., 70% A, 30% B)

Flow Rate 1.0 mL/min

Column Temp. 30 °C

Injection Vol. 20 µL

Detection UV at 220 nm[1]
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Standard Preparation:

Prepare a stock solution of penicillic acid (e.g., 100 µg/mL) in acetonitrile.

Perform serial dilutions of the stock solution with the mobile phase to prepare a series of

calibration standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

Inject the standards to construct a calibration curve.

Data Presentation
Quantitative Analysis
The following tables summarize typical validation parameters for the analysis of penicillic acid.

The recovery data is based on an HPLC-MS/MS method using the sample preparation protocol

described above.

Table 1: HPLC Method Validation Parameters

Parameter Typical Value

Linearity (R²) > 0.99

Limit of Detection (LOD) Analyte and matrix dependent

Limit of Quantification (LOQ) Analyte and matrix dependent

Precision (RSD%) < 15%

Table 2: Recovery of Penicillic Acid in Spiked Fruit Samples
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Fruit Matrix
Spiking Level
(µg/kg)

Average Recovery
(%)

RSD (%)

Apple 1.0 95.6 4.2

10.0 98.7 3.5

50.0 101.3 2.1

Grape 1.0 88.9 5.8

10.0 92.4 4.3

50.0 94.1 3.7

Kiwi 1.0 72.9 7.9

10.0 78.4 6.5

50.0 82.3 5.1

Orange/Mandarin 1.0 85.2 6.1

10.0 89.7 4.9

50.0 91.5 3.8

Peach 1.0 98.3 3.9

10.0 100.2 2.8

50.0 102.2 1.3

Visualizations
Experimental Workflow for Penicillic Acid Analysis
The following diagram illustrates the key steps in the sample preparation and analysis

workflow.

Homogenized Fruit Sample (5g) Add 10mL Ethyl Acetate
+ 2g MgSO4 + 0.5g NaCl

 Vortex
(5 min)

 Centrifuge
(8000 rpm, 10 min)

 Collect Ethyl Acetate Layer 
d-SPE Cleanup:

1mL Extract + Sorbents
(PSA, C18, MWCNTs)

 Vortex
(2 min)

 Centrifuge
(10000 rpm, 5 min)

 Filter (0.22 µm) HPLC-UV Analysis 
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Caption: Sample preparation and analysis workflow.

Logical Relationship of Analytical Steps
This diagram shows the logical progression from sample to final result.

Start: Sample

Extraction of Penicillic Acid

Purification (d-SPE)

Chromatographic Separation (HPLC)

Detection (UV at 220 nm)

Quantification

End: Result

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12373985?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Penicillic-Acid
https://www.benchchem.com/product/b12373985#high-performance-liquid-chromatography-hplc-for-penicillic-acid-analysis
https://www.benchchem.com/product/b12373985#high-performance-liquid-chromatography-hplc-for-penicillic-acid-analysis
https://www.benchchem.com/product/b12373985#high-performance-liquid-chromatography-hplc-for-penicillic-acid-analysis
https://www.benchchem.com/product/b12373985#high-performance-liquid-chromatography-hplc-for-penicillic-acid-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12373985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

